Cas no 868218-02-4 (1-(benzenesulfonyl)-2-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole)

1-(Benzenesulfonyl)-2-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole is a specialized heterocyclic compound featuring a sulfonyl and sulfanyl functional group, enhancing its reactivity and potential as an intermediate in organic synthesis. The presence of the benzenesulfonyl moiety contributes to its stability, while the 4,5-dihydro-1H-imidazole core offers versatility in pharmaceutical and agrochemical applications. The 4-methylphenylmethylsulfanyl substituent further modulates its electronic properties, making it suitable for nucleophilic or electrophilic transformations. This compound is particularly valuable in medicinal chemistry for the development of biologically active molecules, owing to its balanced lipophilicity and structural rigidity. Its well-defined synthetic pathway ensures consistent purity and performance in research and industrial settings.
1-(benzenesulfonyl)-2-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole structure
868218-02-4 structure
Product Name:1-(benzenesulfonyl)-2-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
CAS No:868218-02-4
MF:C17H18N2O2S2
MW:346.467021465302
CID:5981494
PubChem ID:2148724
Update Time:2025-06-14

1-(benzenesulfonyl)-2-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • 1-(benzenesulfonyl)-2-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
    • 1H-Imidazole, 4,5-dihydro-2-[[(4-methylphenyl)methyl]thio]-1-(phenylsulfonyl)-
    • 1-(benzenesulfonyl)-2-{[(4-methylphenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
    • SMR000324704
    • CHEMBL1427009
    • F1804-0186
    • 1-(benzenesulfonyl)-2-[(4-methylphenyl)methylsulfanyl]-4,5-dihydroimidazole
    • HMS2587L10
    • AKOS024609710
    • 2-((4-methylbenzyl)thio)-1-(phenylsulfonyl)-4,5-dihydro-1H-imidazole
    • 868218-02-4
    • MLS000680076
    • Inchi: 1S/C17H18N2O2S2/c1-14-7-9-15(10-8-14)13-22-17-18-11-12-19(17)23(20,21)16-5-3-2-4-6-16/h2-10H,11-13H2,1H3
    • InChI Key: YBTGRQVQDJGCQS-UHFFFAOYSA-N
    • SMILES: C1(SCC2=CC=C(C)C=C2)N(S(C2=CC=CC=C2)(=O)=O)CCN=1

Computed Properties

  • Exact Mass: 346.08097017g/mol
  • Monoisotopic Mass: 346.08097017g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 513
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 83.4Ų

Experimental Properties

  • Density: 1.28±0.1 g/cm3(Predicted)
  • Boiling Point: 510.9±53.0 °C(Predicted)
  • pka: -2.54±0.60(Predicted)

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Additional information on 1-(benzenesulfonyl)-2-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole

Comprehensive Overview of 1-(benzenesulfonyl)-2-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole (CAS No. 868218-02-4)

1-(benzenesulfonyl)-2-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole (CAS No. 868218-02-4) is a specialized organic compound with a unique molecular structure that combines a benzenesulfonyl group and a 4,5-dihydro-1H-imidazole core. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. Its sulfanyl and sulfonyl functional groups make it particularly interesting for applications in drug discovery, where such moieties are often leveraged for their bioactivity and binding properties.

In recent years, the demand for sulfur-containing heterocycles like 1-(benzenesulfonyl)-2-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole has surged, driven by their role in developing kinase inhibitors and antimicrobial agents. Researchers are actively exploring its utility in covalent drug design, a hot topic in medicinal chemistry. The compound's CAS No. 868218-02-4 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing relevance in synthetic chemistry.

The synthesis of 1-(benzenesulfonyl)-2-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole typically involves multi-step reactions, including sulfonylation and thioether formation. Its imidazole ring is a key structural feature shared with many biologically active molecules, such as histamine receptor antagonists. This structural similarity has prompted investigations into its potential as a scaffold for bioactive molecules, aligning with the industry's focus on fragment-based drug discovery.

From an industrial perspective, CAS No. 868218-02-4 is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are optimizing routes to minimize waste and improve yields, addressing the global push for environmentally friendly chemical production. Analytical techniques like HPLC and NMR are critical for quality control, ensuring the compound meets the stringent purity standards required for research applications.

Beyond pharmaceuticals, 1-(benzenesulfonyl)-2-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole has potential in material science, particularly in designing functional polymers and ligands for catalysis. Its aryl sulfonyl group can enhance thermal stability, making it valuable for high-performance materials. This dual applicability in life sciences and advanced materials underscores its interdisciplinary importance.

In summary, 1-(benzenesulfonyl)-2-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole (CAS No. 868218-02-4) represents a compelling case study in modern chemical innovation. Its structural complexity and functional diversity align with trending research themes like targeted drug delivery and smart materials. As synthetic methodologies advance, this compound is poised to play a pivotal role in addressing challenges across multiple scientific domains.

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